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Introduction

Stearoyl chloride (CAS No. 112-76-5), also known as octadecanoyl chloride, is a crucial
acylating agent in organic synthesis.[1] It is the acyl chloride derivative of stearic acid, a long-
chain saturated fatty acid.[2] Its bifunctional nature, comprising a long hydrophobic 18-carbon
chain and a highly reactive acyl chloride group, makes it a versatile reagent for introducing the
stearoyl group into various molecules.[2][3] This property is leveraged in diverse fields,
including the synthesis of pharmaceuticals, surfactants, emulsifiers, and for modifying the
surface properties of polymers.[1][3][4] This guide provides a comprehensive overview of its
chemical properties, reactivity, and relevant experimental protocols.

Chemical and Physical Properties

Stearoyl chloride is typically a colorless to pale yellow, oily liquid or white solid, depending on
the ambient temperature.[2][5][6] It possesses a pungent odor.[2] The presence of the acid
chloride functional group makes it a highly reactive and corrosive compound that requires
careful handling.[2][7]

Table 1: Physical and Chemical Properties of Stearoyl Chloride
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Property Value Source(s)

IUPAC Name Octadecanoyl chloride [7]
Stearic acid chloride, Stearyl

Synonyms ) [2]
chloride

CAS Number 112-76-5 [7]

Molecular Formula CisH3sCIO [21[7]

Molecular Weight 302.92 g/mol [1]
White solid or colorless to light

Appearance o [31[5][7]
yellow liquid/oil

Melting Point 19 - 23 °C (lit.) [31[5][7]

- ) 174-178 °C at 2 mmHg; 215

Boiling Point [51[7]
°C at 15 mmHg

Density 0.897 g/mL at 25 °C (lit.) [5]

Refractive Index

n20/D 1.454 (lit.)

[5]

Solubility

Soluble in organic solvents like
toluene, acetone, ether, and
alcohol; Reacts violently with

water.

(11518l

Reactivity and Reaction Mechanisms

The reactivity of stearoyl chloride is dominated by the electrophilic nature of the carbonyl

carbon in the acyl chloride group (-COCI).[1][4] This carbon is highly susceptible to nucleophilic

attack, leading to nucleophilic acyl substitution reactions.[1]

Hydrolysis

Stearoyl chloride reacts violently with water in a hydrolysis reaction to form stearic acid and

hydrochloric acid.[1][2][7] This high reactivity necessitates storage in dry, moisture-free

conditions.[2][9]
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Reactants
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Caption: Hydrolysis of Stearoyl Chloride.

Reactions with Alcohols (Esterification)

Stearoyl chloride reacts vigorously and exothermically with alcohols to form esters and
hydrogen chloride gas.[10][11][12] This reaction is an efficient method for ester synthesis
because it is generally faster and proceeds to completion compared to Fischer esterification
with carboxylic acids.[10] The reaction proceeds via a nucleophilic addition-elimination
mechanism where the alcohol's oxygen atom acts as the nucleophile.[11][13]
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Stearoyl Chloride +
Alcohol (R'-OH)

1. Nucleophilic attack
by alcohol

2. Elimination of CI-
3. Deprotonation

Stearoyl Ester +
Hydrogen Chloride (HCI)

Stearoyl Chloride +
Primary Amine (R'-NH2)

1. Nucleophilic attack
by amine

2. Elimination of Cl~
B. Deprotonation by 2nd amine eq.

y

N-substituted Stearamide +
Ammonium Chloride (R'-NH3*Cl~)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Charge flask with
Stearic Acid & Toluene

'

2. Add Thionyl Chloride
(dropwise)

3. Heat to Reflux
(2-3 hours)

4. Monitor for cessation
of gas evolution

C‘S. Cool to Room Temp)

(6. Remove solvent/excess SOCIz)

(reduced pressure)

7. Purify by
Vacuum Distillation

Pure Stearoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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